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Compound of Interest

Compound Name: 5J000291942

Cat. No.: B15543896

Get Quote
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For Researchers, Scientists, and Drug Development Professionals
Product Information

Product Name: SJ000291942

Chemical Formula: Ci6H1sFN204

Molecular Weight: 318.30 g/mol

CAS Number: 425613-09-8

Mechanism of Action: SJ000291942 is a potent activator of the canonical Bone Morphogenetic
Protein (BMP) signaling pathway.[1][2][3][4] It functions by modulating the TGF-beta/Smad
signaling cascade, leading to the phosphorylation and activation of SMAD1/5/8 transcription
factors.[5][6]

Solubility and Storage

Proper handling and storage of SJ000291942 are critical for maintaining its stability and
activity.
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Table 1: Solubility Data

Solvent Concentration Notes

Use fresh, anhydrous DMSO

as the compound is sensitive

DMSO 64 mg/mL (201.06 mM) ] )
to moisture, which can reduce
solubility.[1][7]

Ethanol 12 mg/mL

Water Insoluble

Table 2: Storage Conditions

Storage .
Form Duration Notes
Temperature
Powder -20°C 3 years
o Aliquot to avoid
Stock Solution (in
-80°C 1 year repeated freeze-thaw
DMSO)
cycles.[1]
-20°C 1 month

Signaling Pathway

S$J000291942 activates the canonical BMP signaling pathway, a crucial regulator of embryonic
development and tissue homeostasis. The binding of BMP ligands to their receptors initiates a
signaling cascade that culminates in the regulation of target gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15543896/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-sj000291942
https://www.benchchem.com/product/b15543896?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Bone Morphogenetic Protein (BMP) signaling in development and human diseases - PMC
[pmc.ncbi.nim.nih.gov]

e 4.5J000291942 | TGF-beta/Smad | TargetMol [targetmol.com]
e 5. academic.oup.com [academic.oup.com]

¢ 6. file.medchemexpress.com [file.medchemexpress.com]

o 7. selleckchem.com [selleckchem.com]

e To cite this document: BenchChem. [Application Notes and Protocols for SJ000291942].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543896/docs#application-notes-and-protocols-for-
5j000291942]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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